Pyraclonil
Pyraclonil
Pyraclonil is an organochlorine compound, a nitrile, a terminal acetylenic compound and a biaryl. It has a role as an EC 1.3.3.4 (protoporphyrinogen oxidase) inhibitor, an agrochemical and a herbicide.
Brand Name:
Vulcanchem
CAS No.:
158353-15-2
VCID:
VC0540683
InChI:
InChI=1S/C15H15ClN6/c1-3-7-20(2)15-11(9-17)10-18-22(15)14-13(16)12-6-4-5-8-21(12)19-14/h1,10H,4-8H2,2H3
SMILES:
CN(CC#C)C1=C(C=NN1C2=NN3CCCCC3=C2Cl)C#N
Molecular Formula:
C15H15ClN6
Molecular Weight:
314.77 g/mol
Pyraclonil
CAS No.: 158353-15-2
Inhibitors
VCID: VC0540683
Molecular Formula: C15H15ClN6
Molecular Weight: 314.77 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 158353-15-2 |
---|---|
Product Name | Pyraclonil |
Molecular Formula | C15H15ClN6 |
Molecular Weight | 314.77 g/mol |
IUPAC Name | 1-(3-chloro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-yl)-5-[methyl(prop-2-ynyl)amino]pyrazole-4-carbonitrile |
Standard InChI | InChI=1S/C15H15ClN6/c1-3-7-20(2)15-11(9-17)10-18-22(15)14-13(16)12-6-4-5-8-21(12)19-14/h1,10H,4-8H2,2H3 |
Standard InChIKey | IHHMUBRVTJMLQO-UHFFFAOYSA-N |
SMILES | CN(CC#C)C1=C(C=NN1C2=NN3CCCCC3=C2Cl)C#N |
Canonical SMILES | CN(CC#C)C1=C(C=NN1C2=NN3CCCCC3=C2Cl)C#N |
Appearance | Solid powder |
Description | Pyraclonil is an organochlorine compound, a nitrile, a terminal acetylenic compound and a biaryl. It has a role as an EC 1.3.3.4 (protoporphyrinogen oxidase) inhibitor, an agrochemical and a herbicide. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Pyraclonil; |
Reference | 1: Deng W, Yang Q, Chen Y, Yang M, Xia Z, Zhu J, Chen Y, Cai J, Yuan S. Cyhalofop-butyl and Glyphosate Multiple-Herbicide Resistance Evolved in an Eleusine indica Population Collected in Chinese Direct-Seeding Rice. J Agric Food Chem. 2020 Mar 4;68(9):2623-2630. doi: 10.1021/acs.jafc.9b07342. Epub 2020 Feb 25. PMID: 32058714. 2: Sudo M, Goto Y, Iwama K, Hida Y. Herbicide discharge from rice paddy fields by surface runoff and percolation flow: A case study in paddy fields in the Lake Biwa basin, Japan. J Pestic Sci. 2018 Feb 28;43(1):24-32. doi: 10.1584/jpestics.D17-061. PMID: 30363114; PMCID: PMC6140652. |
PubChem Compound | 11563984 |
Last Modified | Nov 11 2021 |
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